Advanced functional properties in nanoporous coordination framework materials
Chemical Communications Pub Date: 2006-01-20 DOI: 10.1039/B515713G
Abstract
Coordination framework materials display a rich array of host–guest properties and are notable amongst porous media for their extreme chemical versatility. This article highlights a number of areas where specific function has been incorporated into these framework host lattices.
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Journal Name：Chemical Communications
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CAS no.: 98020-60-1
